Cas no 1261768-73-3 (2-(2,3-difluorophenyl)-5-fluorobenzoic Acid)

• Product Name: 2-(2,3-difluorophenyl)-5-fluorobenzoic Acid
• CAS No: 1261768-73-3
• MF: C₁₃H₇F₃O₂
• MW: 252.188694238663
• MDL: MFCD18320010
• CID: 1219064
• PubChem ID: 53225924
• Update Time: 2025-06-10

2-(2,3-difluorophenyl)-5-fluorobenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-difluorophenyl)-5-fluorobenzoic Acid
• 2',3',4-Trifluoro-[1,1'-biphenyl]-2-carboxylicacid
• 2-(2,3-Difluorophenyl)-5-fluorobenzoic acid, 95%
• 2',3',4-Trifluoro[1,1'-biphenyl]-2-carboxylic acid
• DTXSID40689656
• MFCD18320010
• 1261768-73-3
• AKOS013306127
• 2',3',4-Trifluoro-[1,1'-biphenyl]-2-carboxylic acid

• MDL： MFCD18320010
• Inchi： 1S/C13H7F3O2/c14-7-4-5-8(10(6-7)13(17)18)9-2-1-3-11(15)12(9)16/h1-6H,(H,17,18)
• InChI Key： OYMJJSPAMSUOEP-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1C=CC(=CC=1C(=O)O)F)F

Computed Properties

• Exact Mass: 252.03981395g/mol
• Monoisotopic Mass: 252.03981395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-(2,3-difluorophenyl)-5-fluorobenzoic Acid

Recent Advances in the Study of 2-(2,3-Difluorophenyl)-5-fluorobenzoic Acid (CAS: 1261768-73-3)

2-(2,3-Difluorophenyl)-5-fluorobenzoic acid (CAS: 1261768-73-3) is a fluorinated benzoic acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been investigated for its potential applications in drug discovery and development, particularly as a building block for more complex molecules. Recent studies have explored its synthesis, physicochemical properties, and biological activities, shedding light on its versatility and promise in medicinal chemistry.

The synthesis of 2-(2,3-difluorophenyl)-5-fluorobenzoic acid has been optimized in recent years to improve yield and purity. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel catalytic approach using palladium-based catalysts, which significantly enhanced the efficiency of the coupling reaction between the difluorophenyl and fluorobenzoic acid moieties. This advancement not only facilitates large-scale production but also reduces the environmental impact of the synthesis process, aligning with the growing emphasis on green chemistry in pharmaceutical manufacturing.

In terms of biological activity, 2-(2,3-difluorophenyl)-5-fluorobenzoic acid has shown promising results as a precursor for the development of kinase inhibitors. Kinases are a critical target class in oncology and inflammatory diseases, and the fluorinated aromatic rings of this compound provide a favorable scaffold for binding to kinase active sites. A recent preclinical study demonstrated that derivatives of this compound exhibited potent inhibitory effects against specific tyrosine kinases, with IC50 values in the nanomolar range. These findings suggest its potential utility in designing next-generation kinase inhibitors with improved selectivity and reduced off-target effects.

Furthermore, the physicochemical properties of 2-(2,3-difluorophenyl)-5-fluorobenzoic acid, such as its solubility and stability, have been characterized in detail. A 2022 study in Molecular Pharmaceutics highlighted its favorable pharmacokinetic profile, including good oral bioavailability and metabolic stability. These properties make it an attractive candidate for further derivatization and optimization in drug development programs. Computational modeling studies have also provided insights into its binding interactions with various biological targets, aiding in the rational design of more effective analogs.

Despite these advancements, challenges remain in the clinical translation of compounds derived from 2-(2,3-difluorophenyl)-5-fluorobenzoic acid. Issues such as potential toxicity and the need for further optimization of drug-like properties are areas of active research. Ongoing studies are focusing on structure-activity relationship (SAR) analyses to identify the most promising derivatives for advancement into clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

In conclusion, 2-(2,3-difluorophenyl)-5-fluorobenzoic acid (CAS: 1261768-73-3) represents a valuable chemical entity with broad potential in drug discovery. Its unique structural features, combined with recent synthetic and biological advancements, position it as a key player in the development of novel therapeutics. Future research will likely focus on expanding its applications and addressing remaining challenges to fully realize its therapeutic potential.